(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C24H29N3O5S2 and its molecular weight is 503.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy
Research indicates that derivatives of benzothiazole, such as the one , have potential in photodynamic therapy applications. For instance, zinc phthalocyanine substituted with benzothiazole groups demonstrated high singlet oxygen quantum yield, crucial for Type II photosensitizers in cancer treatment via photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Properties
Benzothiazole derivatives have shown promising antimicrobial properties. A study synthesized various benzothiazole derivatives and found them effective against both bacterial and fungal infections, suggesting their potential in treating microbial diseases (Desai, Rajpara, & Joshi, 2013).
Anticancer Agents
Compounds with benzothiazole moieties, like the one described, have been researched for their potential as anticancer agents. For example, pro-apoptotic indapamide derivatives containing benzothiazole showed significant anticancer activity, highlighting the therapeutic potential of such compounds (Yılmaz et al., 2015).
Pharmacological Screening
Benzothiazole derivatives have been investigated for various pharmacological applications. A study synthesized benzothiazole compounds with sulphonamido quinazolinyl imidazole and screened them for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, indicating their broad potential in pharmacology (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).
Neurological Applications
In neurological research, benzothiazole derivatives have been evaluated for their anticonvulsant properties. A study exploring the synthesis and anticonvulsant activity of novel benzothiazole coupled sulfonamide derivatives highlighted their potential as effective treatments for convulsive disorders (Khokra et al., 2019).
Properties
IUPAC Name |
N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O5S2/c1-17-10-12-26(13-11-17)34(29,30)20-7-4-18(5-8-20)23(28)25-24-27(14-15-31-2)21-9-6-19(32-3)16-22(21)33-24/h4-9,16-17H,10-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXCANVLNYBKIIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)OC)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.